Cas no 7385-98-0 (1-Naphthalenol,4-[2-(2-pyridinyl)diazenyl]-)

1-Naphthalenol,4-[2-(2-pyridinyl)diazenyl]- is an azo dye derivative characterized by its naphthalene and pyridine functional groups. This compound exhibits strong chromophoric properties due to the conjugated diazenyl (-N=N-) linkage, making it suitable for applications in colorimetric analysis and dye synthesis. Its structural features, including the hydroxyl group and pyridine moiety, enhance solubility in polar organic solvents and potential for coordination chemistry. The compound’s stability under moderate conditions and its ability to form complexes with metal ions further broaden its utility in analytical and materials science research. Its well-defined molecular structure allows for precise modifications to tailor properties for specific applications.

1-Naphthalenol,4-[2-(2-pyridinyl)diazenyl]- structure

7385-98-0 structure

Product Name:1-Naphthalenol,4-[2-(2-pyridinyl)diazenyl]-

CAS No:7385-98-0

MF:C₁₅H₁₁N₃O

MW:249.267342805862

MDL:MFCD31699887

CID:566431

PubChem ID:151462

Update Time:2025-06-07

1-Naphthalenol,4-[2-(2-pyridinyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

- 1-Naphthalenol,4-[2-(2-pyridinyl)diazenyl]-
- LogP
- (4E)-4-(pyridin-2-ylhydrazinylidene)naphthalen-1-one
- 4-(2-pyridylazo)naphthol
- SCHEMBL19668626
- 4-(2-Pyridyldiazenyl)-1-naphthalenol
- (E)-4-(Pyridin-2-yldiazenyl)naphthalen-1-ol
- AKOS037630868
- 4-(pyridin-2-yldiazenyl)naphthalen-1-ol
- AC6719
- 1-(2-pyridylazo)-4-naphthol
- 1-Naphthalenol, 4-(2-pyridinylazo)-
- A920345
- 7385-98-0
- MFCD31699887
- SY235559
- SCHEMBL19668627
- SCHEMBL13321212
- 1-Naphthol, 4-(2-pyridylazo)-
- MDL： MFCD31699887
- Inchi： 1S/C15H11N3O/c19-14-9-8-13(11-5-1-2-6-12(11)14)17-18-15-7-3-4-10-16-15/h1-10,19H/b18-17+
- InChI Key： PHXBEBHRRKEUOJ-ISLYRVAYSA-N
- SMILES： OC1C=CC(=C2C=CC=CC2=1)/N=N/C1C=CC=CN=1

Computed Properties

Exact Mass: 249.09033
Monoisotopic Mass: 249.090211983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 321
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 57.8Å²

Experimental Properties

Density: 1.247
Boiling Point: 429.996°C at 760 mmHg
Flash Point: 213.854°C
Refractive Index: 1.662
PSA: 54.35

1-Naphthalenol,4-[2-(2-pyridinyl)diazenyl]- Pricemore >>

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